Cas no 351002-92-1 (1-ethynyl-2,4,5-trimethylbenzene)

• Product Name: 1-ethynyl-2,4,5-trimethylbenzene
• CAS No: 351002-92-1
• MF: C₁₁H₁₂
• MW: 144.212983131409
• CID: 302865
• PubChem ID: 16213795
• Update Time: 2025-10-29

1-ethynyl-2,4,5-trimethylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-ethynyl-2,4,5-trimethyl-
• 1-ETHYNYL-2,4,5-TRIMETHYLBENZENE
• 1-ethynyl-2,4,5-trimethyl-benzene
• Benzene,1-ethynyl-2,4,5-trimethyl
• DTXSID60584119
• 351002-92-1
• FT-0644477
• A822549
• 1-Ethynyl-2,4,5-trimethylbenzene, 97%
• J-019897
• AKOS010651619
• 3,4,6-Trimethyl phenylacetylene
• EN300-1848439
• 1-ETHYNYL-2 4 5-TRIMETHYLBENZENE 97
• DB-048722
• DTXCID90534884
• 1-ethynyl-2,4,5-trimethylbenzene

• MDL： MFCD05865154
• Inchi： 1S/C11H12/c1-5-11-7-9(3)8(2)6-10(11)4/h1,6-7H,2-4H3
• InChI Key： FXHLQHXVJWYAGQ-UHFFFAOYSA-N
• SMILES： C1(C)C=C(C)C(C#C)=CC=1C

Computed Properties

• Exact Mass: 144.09400
• Monoisotopic Mass: 144.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: solid
• Density: 0.92
• Melting Point: 47-51 °C (lit.)
• Boiling Point: 222°C at 760 mmHg
• Flash Point: 77.4°C
• Refractive Index: 1.524
• PSA: 0.00000
• LogP: 2.59310
• Solubility: Not determined

1-ethynyl-2,4,5-trimethylbenzene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-ethynyl-2,4,5-trimethylbenzene

Chemical Profile of 1-ethynyl-2,4,5-trimethylbenzene (CAS No. 351002-92-1)

1-ethynyl-2,4,5-trimethylbenzene, identified by its Chemical Abstracts Service (CAS) number 351002-92-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials chemistry due to its unique structural and functional properties. This aromatic hydrocarbon features a benzene ring substituted with three methyl groups at the 2, 4, and 5 positions, with an additional ethynyl (-C≡CH) group attached at the 1 position. Such a configuration imparts distinct reactivity and potential applications across various scientific domains.

The molecular structure of 1-ethynyl-2,4,5-trimethylbenzene makes it a versatile intermediate in organic synthesis. The presence of the ethynyl group enhances its capability to participate in various chemical reactions, including cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in constructing complex molecular architectures. These reactions are widely employed in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The methyl substituents not only stabilize the benzene ring but also influence the compound's electronic properties, making it a valuable precursor for developing novel electronic materials.

In recent years, researchers have explored the potential of 1-ethynyl-2,4,5-trimethylbenzene in the development of organic semiconductors and conductive polymers. The ethynyl functionality allows for effective π-conjugation when incorporated into polymer backbones or as a side chain in dendrimers and star-shaped molecules. Such materials exhibit promising properties for use in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and photovoltaic devices. The trimethyl substitution pattern further tailors the electron-donating characteristics of the molecule, enhancing its performance in these applications.

Additionally, 1-ethynyl-2,4,5-trimethylbenzene has been investigated for its role in medicinal chemistry. The compound's aromatic system can serve as a scaffold for designing bioactive molecules. Studies have shown that derivatives of this compound exhibit potential antimicrobial and anti-inflammatory properties. The ethynyl group can be further functionalized to introduce pharmacophores that interact with biological targets. This has led to interest in exploring its derivatives as lead compounds for drug discovery initiatives targeting various diseases.

The synthesis of 1-ethynyl-2,4,5-trimethylbenzene typically involves multi-step organic transformations starting from commercially available precursors like cumene or xylene derivatives. Advanced synthetic methodologies such as metal-catalyzed coupling reactions and directed ortho-metalation strategies have been employed to achieve high yields and selectivity. These synthetic routes highlight the compound's significance as a building block in modern synthetic chemistry.

From an industrial perspective, 1-ethynyl-2,4,5-trimethylbenzene is valued for its role in specialty chemical manufacturing. Its incorporation into larger molecular frameworks enables the production of high-performance materials used in electronics, coatings, and adhesives. The compound's stability under various conditions makes it suitable for applications where thermal and chemical resistance are critical.

The safety profile of 1-ethynyl-2,4,5-trimethylbenzene is another important consideration. While it is not classified as a hazardous material under standard regulatory frameworks, proper handling procedures should be followed to ensure safe laboratory practices. Storage conditions should be controlled to prevent degradation or unwanted reactions.

In conclusion,1-ethynyl-2,4,5-trimethylbenzene (CAS No. 351002-92-1) is a multifaceted compound with broad utility across pharmaceuticals、materials science，and industrial applications。 Its unique structural features enable diverse chemical transformations，making it an indispensable tool for researchers seeking innovative solutions in their respective fields。 As scientific understanding advances，the potential applications of this compound are expected to expand，further solidifying its importance in modern chemistry.